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Introduction

Pyrromethene 597 (PM-597) is a highly efficient and photostable fluorescent dye belonging to
the pyrromethene class, often categorized under the broader family of BODIPY (boron-
dipyrromethene) dyes.[1][2] Its exceptional photophysical properties, including a strong
absorption in the visible spectrum, high fluorescence quantum yield, and narrow emission
bandwidth, have established it as a valuable tool in various scientific disciplines.[3][4] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
and spectral properties, and key applications of Pyrromethene 597, with a focus on
experimental protocols relevant to researchers in life sciences and materials science.

Chemical Structure and Identification

Pyrromethene 597 is chemically known as 1,3,5,7,8-pentamethyl-2,6-di-t-butylpyrromethene-
difluoroborate complex.[5] The core of the molecule is a dipyrromethene ligand complexed with
a difluoroboron (BF2) moiety. This BF2 unit imparts rigidity to the structure, which is crucial for
its high fluorescence efficiency. The bulky tert-butyl groups at the 2 and 6 positions enhance
the dye's photostability and influence its solubility.[6]

Key Identifiers:
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o |[UPAC Name: 5,11-ditert-butyl-2,2-difluoro-4,6,8,10,12-pentamethyl-3-aza-1-azonia-2-
boranuidatricyclo[7.3.0.03,”]dodeca-1(12),4,6,8,10-pentaene

e CAS Number: 137829-79-9[5]
e Molecular Formula: C22H33BF2N2[5]
e Molecular Weight: 374.32 g/mol [5]

e Synonyms: PM-597[3]

Physicochemical and Spectral Properties

The utility of Pyrromethene 597 in various applications is dictated by its distinct

physicochemical and spectral characteristics. These properties are summarized in the tables

below.

husicochemical :

Property Value Reference(s)
Melting Point 255-257 °C [7]
Appearance Crystalline solid
Solubility
Methanol 380 mg/L [7]
Ethanol 1.5 g/L [7]
(NI\'\I/-II\P/I)ethyI-Z-pyrroIidinone 10.1 giL 7]
2-Phenoxyethanol (EPH) 7 g/L [7]

1-Phenoxy-2-propanol (PPH) 9.2 g/L

[7]

p-Dioxane 9.8 g/L

[7]

Spectral Properties

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://www.bocsci.com/2-6-di-tert-butyl-1-3-5-7-pentamethylpyrromethenedifluoroborate-cas-137829-79-9-item-251439.html
https://www.bocsci.com/2-6-di-tert-butyl-1-3-5-7-pentamethylpyrromethenedifluoroborate-cas-137829-79-9-item-251439.html
https://www.bocsci.com/2-6-di-tert-butyl-1-3-5-7-pentamethylpyrromethenedifluoroborate-cas-137829-79-9-item-251439.html
https://scispace.com/pdf/bodipy-493-503-staining-of-neutral-lipid-droplets-for-2y1a996xx8.pdf
https://www.benchchem.com/product/b15622544?utm_src=pdf-body
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://experiments.springernature.com/articles/10.1038/nprot.2013.087
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Solvent Reference(s)

Absorption Maximum

(\abs) 523 nm Methanol [7]
525 nm Ethanol [7]
525 nm NMP [7]
529 nm EPH [7]
528 nm PPH [7]
526 nm p-Dioxane [7]

Molar Absorptivity (€) 6.8 x 10 L mol=tcm~t  Ethanol (at 525 nm) [7]

Emission Maximum

557 nm Ethanol [718]
(Aem)
Fluorescence
] 0.77 Ethanol [7]
Quantum Yield (®f)
0.48 Methanol [8]
Fluorescence Lifetime
~4.2 ns Acetone [6]

(tf)

Experimental Protocols

This section provides detailed methodologies for key experiments involving Pyrromethene
597, including its synthesis, purification, and application in fluorescence microscopy.

Synthesis of Pyrromethene Dyes (General Protocol)

While a specific, detailed protocol for the synthesis of Pyrromethene 597 is not readily
available in the public domain, a general and widely adopted method for the synthesis of
related pyrromethene-BF2 complexes can be followed.[9][10] The synthesis typically involves a
two-step process: the condensation of a pyrrole derivative with an acyl chloride to form a
pyrromethene hydrohalide, followed by complexation with boron trifluoride etherate.

Materials:
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o Appropriately substituted pyrroles (e.g., 2,4-dimethyl-3-tert-butylpyrrole)
e Acyl chloride (e.g., acetyl chloride)

e Anhydrous solvent (e.g., dichloromethane, DCM)

o Boron trifluoride etherate (BF3-OEt2)

» Triethylamine (TEA) or a similar non-nucleophilic base

e Inert atmosphere (Nitrogen or Argon)

Procedure:

» Pyrromethene Formation:

[e]

Dissolve the substituted pyrrole in anhydrous DCM under an inert atmosphere.
o Cool the solution to 0 °C in an ice bath.
o Slowly add the acyl chloride to the stirred solution.

o Allow the reaction to warm to room temperature and stir for several hours until the reaction
is complete (monitored by TLC).

o The resulting pyrromethene hydrohalide often precipitates and can be collected by
filtration. In some cases, it is used in the next step without isolation.[9]

o Complexation with BFs:

[e]

Suspend or dissolve the pyrromethene hydrohalide in anhydrous DCM.

o

Add an excess of triethylamine to neutralize the hydrohalide salt and deprotonate the
pyrromethene.

o

Slowly add an excess of boron trifluoride etherate to the stirred solution.

[¢]

Stir the reaction mixture at room temperature for several hours.
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o Monitor the reaction progress by TLC.

o Upon completion, wash the reaction mixture with water and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure.

General Synthesis of Pyrromethene-BF2 Dyes

Step 1: Pyrromethene Formation

Substituted Pyrrole Acyl Chloride

Condensation in Anhydrous DCM

Step 2: BF2 Complexation

Pyrromethene Hydrohalide Triethylamine (TEA) Boron Trifluoride Etherate

Neutralization & Deprotonation

Complexation in Anhydrous DCM

Pyrromethene-BF2 Dye

Click to download full resolution via product page
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Caption: Generalized workflow for the synthesis of pyrromethene-BF: dyes.

Purification by Column Chromatography

The crude Pyrromethene 597 is typically purified by silica gel column chromatography.[11][12]

Materials:

Silica gel (60 A, 230-400 mesh)

Eluent: A mixture of a non-polar solvent (e.g., hexanes, petroleum ether) and a slightly more
polar solvent (e.g., dichloromethane, ethyl acetate). The exact ratio should be determined by
thin-layer chromatography (TLC) analysis. A common starting point for BODIPY dyes is a
gradient of ethyl acetate in hexanes.

Procedure:

Prepare a slurry of silica gel in the non-polar solvent and pack it into a chromatography
column.

Dissolve the crude product in a minimal amount of the eluent or a suitable solvent (e.qg.,
DCM).

Load the sample onto the top of the silica gel column.
Elute the column with the chosen solvent system, collecting fractions.
Monitor the fractions by TLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent to obtain the purified Pyrromethene
597.

Recrystallization from a suitable solvent system (e.g., methanol/water or ethanol/water) can be

performed for further purification if necessary.[13]

Protocol for Staining Live Cells with BODIPY Dyes
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Pyrromethene 597, as a lipophilic BODIPY dye, can be used to stain intracellular lipid droplets
and membranes. The following is a general protocol for live-cell imaging.

Materials:

Pyrromethene 597 stock solution (e.g., 1 mM in DMSO)

Phosphate-buffered saline (PBS)

Cell culture medium

Live-cell imaging solution (e.g., phenol red-free medium)

Cells cultured on coverslips or in imaging dishes
Procedure:

o Cell Preparation: Culture cells to the desired confluency (typically 70-80%) on a suitable
imaging substrate.

e Preparation of Staining Solution: Dilute the Pyrromethene 597 stock solution in serum-free
cell culture medium or PBS to a final working concentration of 0.1-2 uM. The optimal
concentration should be determined empirically for each cell type and application.

e Staining:
o Remove the culture medium from the cells.
o Wash the cells gently with pre-warmed PBS.

o Add the staining solution to the cells and incubate for 15-30 minutes at 37 °C, protected
from light.

e Washing:

o Remove the staining solution.
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o Wash the cells 2-3 times with pre-warmed PBS or live-cell imaging solution to remove
unbound dye and reduce background fluorescence.

e Imaging:
o Add fresh, pre-warmed live-cell imaging solution to the cells.

o Image the stained cells using a fluorescence microscope equipped with appropriate filters
for Pyrromethene 597 (Excitation ~525 nm, Emission ~557 nm).

Live-Cell Staining with Pyrromethene 597

[Start with Cultured Cells]
Prepare Staining Solution .
[ (0.1-2 UM PM-597) Wash Cells with PBS
Incubate with Staining Solution
(15-30 min, 37°C)
[Wash Cells 2-3 times]

Click to download full resolution via product page

Caption: Experimental workflow for staining live cells with Pyrromethene 597.
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Applications in Research and Development

The unique properties of Pyrromethene 597 make it a versatile tool in several research areas.

Laser Technology

Pyrromethene 597 is renowned for its application as a gain medium in dye lasers.[2] It exhibits
high laser efficiency and photostability, particularly when pumped with the second harmonic
(532 nm) of a Nd:YAG laser.[2] Its broad tuning range in the yellow-orange region of the
spectrum makes it a valuable alternative to more established but less stable rhodamine dyes.

[2]

Fluorescence Microscopy and Biological Imaging

As a member of the BODIPY family, Pyrromethene 597 can be used as a fluorescent probe in
biological systems.[1] Its lipophilic nature allows it to readily cross cell membranes and
accumulate in lipid-rich environments such as lipid droplets and cellular membranes, enabling
their visualization.[1]

Photodynamic Therapy (PDT)

Pyrromethene derivatives are being investigated as photosensitizers in photodynamic therapy
(PDT) for cancer treatment.[14][15] Upon excitation with light of a specific wavelength, these
molecules can generate reactive oxygen species (ROS) that induce cell death in targeted
cancer cells. The favorable spectral properties of pyrromethenes in the visible range allow for
deeper tissue penetration of the excitation light.[15]

Drug Delivery

The fluorescent properties of Pyrromethene 597 make it a potential candidate for
incorporation into drug delivery systems. It can be used to track the biodistribution and cellular
uptake of nanoparticles or other drug carriers. While research on Pyrromethene 597 in this
area is less extensive than for some other dyes, the broader class of BODIPY dyes has shown
promise in this field.

Safety and Handling
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Pyrromethene 597 should be handled in accordance with standard laboratory safety
procedures. It is classified as causing skin and serious eye irritation, and may cause respiratory
irritation.[14]

Precautionary Measures:

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Handle in a well-ventilated area or in a fume hood to avoid inhalation of dust.
¢ Avoid contact with skin and eyes.
» Store in a tightly closed container in a dry, well-ventilated place, protected from light.

In case of contact, wash the affected area with plenty of water. If irritation persists, seek
medical attention.

Conclusion

Pyrromethene 597 is a high-performance fluorescent dye with a compelling combination of
photostability, high quantum yield, and a tunable emission in the visible spectrum. Its utility
extends from fundamental research in laser physics and spectroscopy to applied fields such as
bio-imaging and therapeutics. The experimental protocols outlined in this guide provide a
foundation for researchers to effectively utilize Pyrromethene 597 in their studies. As research
continues to evolve, the unique properties of this and other pyrromethene dyes are likely to be
exploited in an even wider range of innovative applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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